Cas no 111550-46-0 (Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-)
111550-46-0 structure
Product Name:Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-
CAS No:111550-46-0
MF:C18H18O5
MW:314.332525730133
CID:129313
PubChem ID:3849600
Update Time:2025-04-18
Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-
- 4,4'-(3-Oxapentanediyldioxy)dibenzaldehyde
- 4-[2-[2-(4-formylphenoxy)ethoxy]ethoxy]benzaldehyde
- 1,7
- 1,7-Bis(4-formylphenyl)-1,4,7-trioxaheptane
- 1,7-bis-(p-benzaldehyde)-1,4,7-trioxaheptane
- 4,4'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))bisdibenzaldehyde
- 4,4'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))dibenzaldehyde
- 4,4'-[(3-oxapentane-1,5-diyl)dioxy]dibenzaldehyde
- ACMC-20megt
- AG-D-30041
- CHEMBL2380546
- CTK4A7417
- 4,4-(3-OXAPENTANEDIYLDIOXY) DIBENZALDE
- 4,4'-((Oxybis(ethane-2,1-diyl))bis(oxy))dibenzaldehyde
- DTXSID30397293
- 111550-46-0
- 4-{2-[2-(4-FORMYLPHENOXY)ETHOXY]ETHOXY}BENZALDEHYDE
- 4,4'-(3-oxapentanediyldioxy) dibenzaldehyde
- 4,4'-{Oxybis[(ethane-2,1-diyl)oxy]}dibenzaldehyde
-
- Inchi: 1S/C18H18O5/c19-13-15-1-5-17(6-2-15)22-11-9-21-10-12-23-18-7-3-16(14-20)4-8-18/h1-8,13-14H,9-12H2
- InChI Key: JAIPDYDZPPCMBT-UHFFFAOYSA-N
- SMILES: O(CCOC1C=CC(C=O)=CC=1)CCOC1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 314.11500
- Monoisotopic Mass: 314.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 61.83000
- LogP: 2.78600
Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
111550-46-0 (Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-) Related Products
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